Cas no 145470-80-0 (Acetaldehyde, (1H-purin-6-ylamino)-, O-methyloxime)

• Product Name: Acetaldehyde, (1H-purin-6-ylamino)-, O-methyloxime
• CAS No: 145470-80-0
• MF: C₈H₁₀N₆O
• MW: 206.20459985733
• CID: 3758219
• PubChem ID: 85669799
• Update Time: 2025-04-22

Acetaldehyde, (1H-purin-6-ylamino)-, O-methyloxime Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, (1H-purin-6-ylamino)-, O-methyloxime
• 145470-80-0
• 2-(9H-Purin-6-ylamino)acetaldehyde O-methyloxime
• KHBVRTYLNYLZSY-UHFFFAOYSA-N
• DTXSID101236330
• N6 -[2-(N-methoxyimino)ethyl]adenine

• Inchi： 1S/C8H10N6O/c1-15-14-3-2-9-7-6-8(11-4-10-6)13-5-12-7/h3-5H,2H2,1H3,(H2,9,10,11,12,13)
• InChI Key： KHBVRTYLNYLZSY-UHFFFAOYSA-N
• SMILES： O(C)N=CCNC1=C2C(=NC=N1)N=CN2

Computed Properties

• Exact Mass: 206.09160896Da
• Monoisotopic Mass: 206.09160896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 88.1Ų